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Abstract
Robinin, a flavonoid glycoside primarily found in plants of the Robinia genus, has a rich history

of use in traditional medicine. This technical guide provides a comprehensive overview of the

ethnobotanical applications of Robinin-containing plants, with a focus on Robinia

pseudoacacia (Black Locust). It delves into the quantitative analysis of Robinin in various plant

parts, details experimental protocols for its extraction and purification, and elucidates the

molecular signaling pathways through which it exerts its pharmacological effects. This

document is intended to serve as a foundational resource for researchers and professionals in

the fields of ethnobotany, pharmacology, and drug development, facilitating further scientific

exploration and the potential for novel therapeutic applications.

Ethnobotanical Uses of Robinin-Containing Plants
Historically, various parts of Robinia pseudoacacia have been utilized in traditional medicine for

a wide range of ailments. The flowers, in particular, are a prominent feature in ethnobotanical

practices.

Traditional Preparations and Uses:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1680710?utm_src=pdf-interest
https://www.benchchem.com/product/b1680710?utm_src=pdf-body
https://www.benchchem.com/product/b1680710?utm_src=pdf-body
https://www.benchchem.com/product/b1680710?utm_src=pdf-body
https://www.benchchem.com/product/b1680710?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Ailments: An infusion of the flowers has been traditionally used to treat coughs,

bronchitis, and sore throats.

Digestive Complaints: The flowers have also been employed to alleviate symptoms of

indigestion and to act as an antispasmodic.

Diuretic and Laxative: Certain preparations using the plant have been noted for their diuretic

and laxative properties.

Anti-inflammatory and Antiseptic: Poultices and washes made from the leaves and bark have

been applied topically for their perceived anti-inflammatory and antiseptic effects on wounds

and skin irritations.

Food and Beverage: The flowers of Robinia pseudoacacia are edible and have been used to

make jams, syrups, and teas. In some cultures, a syrup made from the flowers is used as a

calming agent and to promote general well-being.

It is crucial to note that while the flowers are generally considered safe for consumption in

moderate amounts, other parts of the plant, particularly the bark, leaves, and seeds, contain

toxic compounds and their internal use is not recommended without proper processing and

expert guidance.

Quantitative Analysis of Robinin
The concentration of Robinin can vary significantly between different parts of the plant and

even depending on the geographical location and time of harvest. The table below summarizes

the available quantitative data on Robinin and related compounds in Robinia pseudoacacia.
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Plant Part Compound Concentration
Method of
Analysis

Reference

Flowers Robinin 1.7% by weight HPLC [1]

Flowers

(Methanol

Extract)

Total Identified

Phenolic

Compounds

32.74 mg/g DW LC-MS [2]

Leaves

(Ethanolic

Extract)

Total Identified

Phenolic

Compounds

52.72 mg/g DW LC-MS [2]

Leaves Robinin

< 0.01 mg/mL

(below

detectable limit)

Not specified [3]

Bark Robinin

< 0.01 mg/mL

(below

detectable limit)

Not specified [3]

DW: Dry Weight

Experimental Protocols
Extraction of Robinin from Robinia pseudoacacia
Flowers (Ultrasound-Microwave Synergistic Method)
This protocol is based on a patented method for efficient extraction of Robinin.

Materials and Equipment:

Dried Robinia pseudoacacia flowers

60-70% Ethanol

Ultrasound-microwave synergistic extraction device

Centrifuge
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Rotary evaporator

Alumina for column chromatography

Methanol

Procedure:

Preparation of Plant Material: Dry the Robinia pseudoacacia flowers and grind them into a

fine powder.

Extraction:

To the powdered flowers, add 60-70% ethanol in a 1:10 solid-to-liquid ratio.

Subject the mixture to ultrasound-microwave synergistic extraction. The patent suggests

an ultrasonic power of 400W and a microwave power of 500-600W for 2-3 hours.

After extraction, centrifuge the mixture to separate the supernatant.

Concentration: Concentrate the supernatant using a rotary evaporator to obtain a crude

extract.

Purification by Column Chromatography:

Dissolve the crude extract in a minimal amount of the mobile phase.

Pack a chromatography column with alumina.

Load the dissolved extract onto the column.

Elute the column with an appropriate solvent system (the patent does not specify the exact

mobile phase, but typically a gradient of ethanol in a non-polar solvent would be used).

Collect the fractions containing Robinin.

Recrystallization:

Combine the Robinin-rich fractions and concentrate them under vacuum.
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Recrystallize the obtained solid from a mixture of ethanol and methanol to yield purified

Robinin.

Quantification of Robinin using High-Performance
Liquid Chromatography (HPLC)
This is a general protocol that can be adapted for the quantification of Robinin.

Materials and Equipment:

HPLC system with a UV detector

C18 reversed-phase column

Robinin standard

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid or other suitable acid for pH adjustment

Syringe filters (0.45 µm)

Procedure:

Preparation of Standard Solutions: Prepare a stock solution of Robinin standard in

methanol. From the stock solution, prepare a series of calibration standards of known

concentrations.

Preparation of Sample Solution:

Accurately weigh the extracted and dried plant material.

Dissolve the extract in a known volume of methanol or the mobile phase.

Filter the solution through a 0.45 µm syringe filter before injection.
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Chromatographic Conditions:

Mobile Phase: A gradient of acetonitrile and water (acidified with formic acid, e.g., 0.1%) is

commonly used. A typical gradient might start with a lower concentration of acetonitrile

and increase over time.

Flow Rate: 1.0 mL/min

Column Temperature: 25-30 °C

Detection Wavelength: Robinin has a UV absorbance maximum around 265 nm and 350

nm. The exact wavelength should be optimized based on the standard.

Injection Volume: 10-20 µL

Analysis:

Inject the standard solutions to create a calibration curve (peak area vs. concentration).

Inject the sample solution.

Identify the Robinin peak in the sample chromatogram by comparing its retention time

with that of the standard.

Quantify the amount of Robinin in the sample by using the calibration curve.

Signaling Pathways and Molecular Mechanisms
Robinin exerts its biological effects through the modulation of several key signaling pathways,

primarily related to inflammation and oxidative stress.

Inhibition of the TLR/NF-κB Signaling Pathway
Robinin has been shown to inhibit the inflammatory response by targeting the Toll-like receptor

(TLR) signaling pathway, which leads to the activation of the transcription factor NF-κB.
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Robinin's inhibition of the NF-κB inflammatory pathway.

Modulation of the Akt/GSK3β Signaling Pathway
Robinin has demonstrated protective effects against oxidative stress-induced apoptosis by

modulating the Akt/GSK3β signaling pathway.
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Robinin's protective role via the Akt/GSK3β pathway.

Experimental Workflow for Investigating Robinin's
Bioactivity
A typical workflow for investigating the ethnobotanical claims and pharmacological activity of

Robinin is outlined below.
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A generalized workflow for Robinin research.
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Conclusion
The ethnobotanical uses of Robinin-containing plants, particularly Robinia pseudoacacia,

provide a valuable starting point for modern pharmacological research. The quantifiable

presence of Robinin in the flowers, coupled with its demonstrated anti-inflammatory and

antioxidant activities through well-defined signaling pathways, underscores its potential as a

source for novel therapeutic agents. This guide has synthesized the current knowledge on the

traditional uses, quantitative analysis, experimental protocols, and molecular mechanisms of

Robinin. Further research is warranted to fully elucidate its therapeutic potential, optimize

extraction and purification processes, and conduct comprehensive preclinical and clinical

studies. This will be crucial for translating the rich ethnobotanical heritage of Robinin-

containing plants into evidence-based medical applications.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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